rts 5-1 protein

Specification

• CAS No.: 144591-62-8
• Molecular Formula: C40H64O13
• Molecular Weight: 0

Introduction

Molecular Characteristics and Structure

Biochemical Properties

RTS 5-1 protein (ODF1) is commercially available as a research reagent with the following specifications:

Property	Specification
CAS Registry Number	144591-62-8
Physical Appearance	Liquid
Purity	≥99.0%
Storage Requirements	Tightly closed in dry, cool, well-ventilated place
Applications	Research and commercial use
Recommended Storage	Away from foodstuff containers and incompatible materials

Table 1: Physicochemical properties of commercially available RTS 5-1 protein

The protein is encoded by the ODF1 gene located on human chromosome 8. Analysis of the ODF1 sequence reveals that it belongs to a family of proteins that form the structural components of the outer dense fibers in sperm flagella.

Biological Functions

Role in Sperm Structure and Motility

The primary function of RTS 5-1 protein/ODF1 is maintaining the structural integrity of sperm flagella. Research demonstrates that:

• ODF1 is a major component of the outer dense fibers that surround and stabilize the axoneme in sperm tails

• These fibers function in maintaining elastic structure and recoil of the sperm tail

• They protect the tail from shear forces during epididymal transport and ejaculation

• Defects in outer dense fibers are associated with abnormal sperm morphology and infertility

Experimental evidence shows that the percentage of ODF defects is significantly higher in asthenozoospermic samples (reduced sperm motility) compared to normal samples, with statistical analysis revealing:

Parameter	Asthenozoospermic Samples	Normal Samples
ODF Defects	49.16 ± 2.4%	27.35 ± 1.7%
Axoneme Defects	41.92 ± 2.2%	27.81 ± 1.6%
Correlation	Positive correlation between ODF defects and axoneme defects (R = 0.84, P < 0.001)

Table 2: Comparison of structural defects in sperm samples

Mechanism of Action

Research indicates that ODF1 plays a critical role in axoneme stability through interaction with tubulin. Studies have shown that:

• ODF2 (another member of the ODF family) binds to acetylated α-tubulin and protects its acetylation level

• The expression levels of acetylated α-tubulin are decreased in sperm from both ODF2 conditional knockout mice and asthenozoospermic men

• The expression levels of ODF family proteins (including ODF1) correlate with sperm motility across species

Expression and Distribution

Tissue-Specific Expression

• Kidney: The protein has been identified in rat kidney collecting ducts through multiple detection methods:

  • Western blot

  • Immunofluorescence

  • RT-PCR

  • Mass spectrometry proteomic analysis

This discovery represents a significant expansion of our understanding of ODF1's biological distribution and suggests potential functions beyond reproductive tissues.

Expression Across Species

Research indicates that ODF1 expression and structure vary across mammalian species:

Species	ODF Characteristics	Expression Pattern
Human	Larger cross-sectional area	Higher expression of ODF1 and ODF2
Mouse	Smaller ODF structures	Lower expression levels
Rat	Intermediate size	Intermediate expression
Guinea Pig	Variable	Variable expression

Table 3: Cross-species comparison of ODF structure and expression

Analysis reveals a positive correlation between ODF size and sperm motility across species. The expression levels of ODF1 and ODF2 are positively correlated with the cross-sectional areas of ODFs in the sperm midpiece across multiple species.

Detection and Analysis Methods

Laboratory Techniques

Several analytical methods have been employed to study RTS 5-1 protein/ODF1:

• RNA Quantification:

  • Real-Time PCR primers are commercially available for ODF1 detection

  • Primers are provided as 40 µl solutions containing both primers at 50 µM concentration

  • Recommended reaction conditions include primer concentration of 0.1 µM and MgCl₂ concentration of approximately 4 mM

• Protein Detection:

  • Western blotting using specific antibodies

  • Immunofluorescence for localization studies

  • Mass spectrometry for proteomic identification

• Recombinant Protein Production:

  • Recombinant ODF1 is commercially available for research applications

  • Typically produced in E. coli expression systems

  • Available with various tags (e.g., His-tag) for purification and detection

Product Characteristic	Specification
Host	E. coli
Expression Region	Met1~Ser239
Tag Information	N-terminal His Tag
Theoretical MW	30kDa
Buffer	PBS, pH7.4, containing 0.01% SKL, 5% Trehalose
Purity	>90% by SDS-PAGE
Storage	-20°C, avoid repeated freeze/thaw cycles

Table 4: Specifications of commercially available recombinant ODF1

Clinical Significance

Role in Male Infertility

Defects in RTS 5-1 protein/ODF1 have significant implications for male fertility:

• The integrity of ODF structures is strongly tied to the integrity of axonemes

• ODF defects correlate with reduced sperm motility

• Hypo-expression of ODF family proteins (including ODF1) is frequently observed in asthenozoospermic samples

Research demonstrates that the extent of ODF defects in sperm samples can predict the percentage of non-motile sperm, establishing a direct link between RTS 5-1 protein function and sperm motility.

Future Research Directions

Several areas warrant further investigation regarding RTS 5-1 protein/ODF1:

• Exploration of its newly discovered expression in kidney and potential functions in this organ

• Development of targeted therapies to modulate ODF1 expression or function for treating male infertility

• Investigation of potential biomarker applications in reproductive medicine

• Further characterization of the molecular mechanisms through which ODF1 contributes to axoneme stability and sperm motility